Cas no 2361578-39-2 ((3aR,6aS)-5-amino-hexahydrocyclopenta[d][1,3]dioxol-2-one)

• Product Name: (3aR,6aS)-5-amino-hexahydrocyclopenta[d][1,3]dioxol-2-one
• CAS No: 2361578-39-2
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 5935301
• PubChem ID: 139026345
• Update Time: 2025-06-13

(3aR,6aS)-5-amino-hexahydrocyclopenta[d][1,3]dioxol-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-7434005
• 2361578-39-2
• (3aR,6aS)-5-amino-hexahydrocyclopenta[d][1,3]dioxol-2-one

• Inchi： 1S/C6H9NO3/c7-3-1-4-5(2-3)10-6(8)9-4/h3-5H,1-2,7H2/t3?,4-,5+
• InChI Key： UZJHTKULLVVMMG-NVGWPGHNSA-N
• SMILES： O1C(=O)O[C@@H]2CC(C[C@H]12)N

Computed Properties

• Exact Mass: 143.058243149g/mol
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 61.6Ų

Additional information on (3aR,6aS)-5-amino-hexahydrocyclopenta[d][1,3]dioxol-2-one

Research Brief on (3aR,6aS)-5-amino-hexahydrocyclopenta[d][1,3]dioxol-2-one (CAS: 2361578-39-2): Recent Advances and Applications

The compound (3aR,6aS)-5-amino-hexahydrocyclopenta[d][1,3]dioxol-2-one (CAS: 2361578-39-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of (3aR,6aS)-5-amino-hexahydrocyclopenta[d][1,3]dioxol-2-one as a key intermediate in the synthesis of novel bioactive molecules. Its bicyclic structure, featuring a fused cyclopentane and dioxolane ring, provides a rigid scaffold that can be functionalized to target specific biological pathways. Researchers have successfully employed this compound in the development of protease inhibitors and modulators of protein-protein interactions, which are critical in treating diseases such as cancer and neurodegenerative disorders.

One of the most notable advancements involves the use of this compound in the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (3aR,6aS)-5-amino-hexahydrocyclopenta[d][1,3]dioxol-2-one exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for anticancer therapies, particularly in targeting cell cycle regulation.

In addition to its therapeutic potential, recent research has also explored the compound's utility in chemical biology tools. For instance, it has been incorporated into activity-based probes (ABPs) to study enzyme kinetics and identify novel drug targets. The compound's stability and compatibility with various labeling techniques make it an attractive choice for such applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of (3aR,6aS)-5-amino-hexahydrocyclopenta[d][1,3]dioxol-2-one derivatives. Current efforts are focused on improving bioavailability and reducing off-target effects through structural modifications. Collaborative research between academia and industry is expected to accelerate the translation of these findings into clinical applications.

In conclusion, (3aR,6aS)-5-amino-hexahydrocyclopenta[d][1,3]dioxol-2-one represents a versatile scaffold with significant potential in drug discovery and chemical biology. Ongoing research continues to uncover new applications and refine its therapeutic profile, positioning it as a valuable asset in the development of next-generation pharmaceuticals.